Cas no 1426531-84-1 ([(2S)-5,5-dimethyloxolan-2-yl]methanamine)

• Product Name: [(2S)-5,5-dimethyloxolan-2-yl]methanamine
• CAS No: 1426531-84-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5100620
• Update Time: 2026-03-03

[(2S)-5,5-dimethyloxolan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, tetrahydro-5,5-dimethyl-, (2S)-
• [(2S)-5,5-dimethyloxolan-2-yl]methanamine

• Inchi： 1S/C7H15NO/c1-7(2)4-3-6(5-8)9-7/h6H,3-5,8H2,1-2H3/t6-/m0/s1
• InChI Key： DSYSNXJLIPLUNU-LURJTMIESA-N
• SMILES： O1C(C)(C)CC[C@H]1CN

Additional information on [(2S)-5,5-dimethyloxolan-2-yl]methanamine

[(2S)-5,5-Dimethyloxolan-2-yl]methanamine: A Comprehensive Overview

The compound with CAS No. 1426531-84-1, known as [(2S)-5,5-dimethyloxolan-2-yl]methanamine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a oxolane ring system and an amine functional group. The stereochemistry at the 2S position adds another layer of complexity and specificity to its properties.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in the synthesis of bioactive molecules, where its stereochemistry plays a crucial role in determining the biological activity of the final product. The oxolane ring system, also known as a tetrahydrofuran derivative, is particularly valuable due to its ability to participate in various chemical reactions, including nucleophilic additions and cyclopropanations.

In terms of synthesis, [(2S)-5,5-dimethyloxolan-2-yl]methanamine can be prepared through a variety of methods. One common approach involves the reaction of an appropriate aldehyde with an amine in the presence of a reducing agent. This method not only ensures high yields but also allows for precise control over the stereochemistry at the 2S position. The use of chiral catalysts has further enhanced the efficiency and selectivity of this synthesis pathway.

The compound's applications extend beyond traditional organic synthesis. Recent advancements have demonstrated its utility in drug discovery programs targeting various therapeutic areas. For example, derivatives of this compound have shown promise in modulating enzyme activity and inhibiting key pathways involved in diseases such as cancer and neurodegenerative disorders. The ability to fine-tune its structure has made it a versatile building block in medicinal chemistry.

From an analytical standpoint, [(2S)-5,5-dimethyloxolan-2-yl]methanamine can be characterized using a range of techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining its stereochemistry and purity. High-resolution mass spectrometry (HRMS) provides further confirmation of its molecular formula and molecular weight. These analytical tools are essential for ensuring the quality and consistency of the compound in both research and industrial settings.

In conclusion, [(2S)-5,5-dimethyloxolan-2-yl]methanamine is a compound with significant potential in organic chemistry and drug discovery. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.